Cas no 2418714-80-2 (Tert-butyl 5-azido-3-iodo-2-methylbenzoate)

• Product Name: Tert-butyl 5-azido-3-iodo-2-methylbenzoate
• CAS No: 2418714-80-2
• MF: C₁₂H₁₄IN₃O₂
• MW: 359.162934780121
• CID: 5678979
• PubChem ID: 165772737
• Update Time: 2025-05-25

Tert-butyl 5-azido-3-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-azido-3-iodo-2-methylbenzoate
• 2418714-80-2
• EN300-26628276
• Tert-butyl 5-azido-3-iodo-2-methylbenzoate

• Inchi： 1S/C12H14IN3O2/c1-7-9(11(17)18-12(2,3)4)5-8(15-16-14)6-10(7)13/h5-6H,1-4H3
• InChI Key： ZWFBOJLDYQIWHD-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C)C(=O)OC(C)(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 359.01307g/mol
• Monoisotopic Mass: 359.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.7Ų

Additional information on Tert-butyl 5-azido-3-iodo-2-methylbenzoate

Comprehensive Overview of Tert-butyl 5-azido-3-iodo-2-methylbenzoate (CAS No. 2418714-80-2)

Tert-butyl 5-azido-3-iodo-2-methylbenzoate (CAS No. 2418714-80-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique azido and iodo functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a tert-butyl ester moiety, enhances its stability and reactivity, making it a valuable tool for researchers exploring click chemistry and cross-coupling reactions.

The growing interest in Tert-butyl 5-azido-3-iodo-2-methylbenzoate is partly driven by its applications in drug discovery and bioconjugation. With the rise of targeted therapies and precision medicine, researchers are increasingly leveraging compounds like this to develop novel biomarkers and probes. Its azido group allows for efficient bioorthogonal reactions, enabling the labeling and tracking of biomolecules in live cells—a technique that has become indispensable in modern cell biology and immunology.

In the realm of materials science, Tert-butyl 5-azido-3-iodo-2-methylbenzoate is utilized to engineer advanced polymers and nanomaterials. The compound’s ability to participate in cycloaddition reactions makes it a key player in the development of smart materials with applications in drug delivery systems and tissue engineering. Recent studies have highlighted its potential in creating self-healing materials, a topic that has gained traction due to its relevance in sustainable technology and green chemistry.

From a synthetic perspective, the iodo substituent in Tert-butyl 5-azido-3-iodo-2-methylbenzoate offers opportunities for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing aryl-aryl and aryl-alkyne bonds, which are foundational in the synthesis of pharmaceuticals and agrochemicals. The compound’s compatibility with high-throughput screening methods further underscores its utility in combinatorial chemistry.

Another area where Tert-butyl 5-azido-3-iodo-2-methylbenzoate shines is in photochemistry. The azido group can undergo photoinduced reactions, making it a candidate for light-responsive materials. This property aligns with the increasing demand for photoactive compounds in optoelectronics and photodynamic therapy, where controlled release mechanisms are essential.

Safety and handling of Tert-butyl 5-azido-3-iodo-2-methylbenzoate are critical considerations for researchers. While the compound is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under ambient conditions makes it a practical choice for experimental workflows, though storage in a cool, dry place is recommended to maintain its integrity.

The commercial availability of Tert-butyl 5-azido-3-iodo-2-methylbenzoate has expanded in recent years, with suppliers offering it in varying purities to meet diverse research needs. Pricing trends indicate a steady demand, particularly from academic institutions and biotech startups focused on innovative therapeutics. For those seeking alternatives, derivatives such as 5-azido-2-methylbenzoic acid or 3-iodo-2-methylbenzoate esters may also be explored, depending on the specific application.

In conclusion, Tert-butyl 5-azido-3-iodo-2-methylbenzoate (CAS No. 2418714-80-2) stands out as a multifaceted compound with broad applicability across scientific disciplines. Its role in advancing click chemistry, drug development, and material innovation underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the toolkit of chemists and biologists alike.